Cas no 862794-45-4 (4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(2-methylpropyl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(2-methylpropyl)-1,3-oxazol-5-amine
• CAS No: 862794-45-4
• MF: C₁₇H₁₇ClN₂O₄S
• MW: 380.845882177353
• CID: 5421702
• Update Time: 2025-10-31

4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(2-methylpropyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-N-(2-methylpropyl)-1,3-oxazol-5-amine
• 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(2-methylpropyl)-1,3-oxazol-5-amine

• Inchi： 1S/C17H17ClN2O4S/c1-11(2)10-19-16-17(20-15(24-16)14-4-3-9-23-14)25(21,22)13-7-5-12(18)6-8-13/h3-9,11,19H,10H2,1-2H3
• InChI Key： AKGGSKJKEYPVTH-UHFFFAOYSA-N
• SMILES： O1C(NCC(C)C)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)N=C1C1=CC=CO1

Additional information on 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(2-methylpropyl)-1,3-oxazol-5-amine

Comprehensive Overview of 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(2-methylpropyl)-1,3-oxazol-5-amine (CAS No. 862794-45-4)

The compound 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(2-methylpropyl)-1,3-oxazol-5-amine (CAS No. 862794-45-4) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a furan-2-yl moiety and a 4-chlorobenzenesulfonyl group, this compound exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting signaling pathways for disease treatment.

In recent years, the demand for small molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine and personalized therapies. The oxazole core of this molecule is a key pharmacophore, often explored for its bioactivity in anti-inflammatory and anticancer research. Users frequently search for terms like "oxazole derivatives in drug design" or "sulfonyl compounds in medicinal chemistry," highlighting the relevance of this compound in contemporary scientific discourse.

The synthesis of 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(2-methylpropyl)-1,3-oxazol-5-amine involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are widely discussed in academic literature. Its molecular weight and logP value make it a candidate for bioavailability optimization, a hot topic in pharmacokinetics. Additionally, its solubility and stability under physiological conditions are critical parameters for researchers evaluating its potential in in vitro and in vivo studies.

From an industrial perspective, this compound is often referenced in patents related to drug delivery systems and bioconjugation. Its chlorobenzenesulfonyl group enhances its binding affinity to specific protein targets, a feature highly sought after in fragment-based drug discovery. Questions like "how to improve the selectivity of sulfonyl-containing inhibitors" or "role of furan in drug metabolism" are commonly explored in online forums, reflecting the compound's interdisciplinary appeal.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's ecotoxicological profile and biodegradability are subjects of ongoing research, especially in the context of green chemistry initiatives. Analytical techniques such as HPLC and LC-MS are employed to characterize its purity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

In summary, 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(2-methylpropyl)-1,3-oxazol-5-amine (CAS No. 862794-45-4) represents a promising scaffold in modern drug development. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its versatility. As the scientific community continues to explore its mechanisms and applications, this compound remains a focal point for innovation in pharmaceutical research and chemical biology.